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Introduction

Alpha/beta-hydrolase domain 6 (ABHD6) is a serine hydrolase that has emerged as a key
regulator of the endocannabinoid system.[1] In the central nervous system, ABHDG6 is
postsynaptically located and is a primary enzyme responsible for the degradation of the
endocannabinoid 2-arachidonoylglycerol (2-AG).[2][3] Inhibition of ABHDG6 leads to an
accumulation of 2-AG, which subsequently enhances the activation of cannabinoid receptors
(CB1 and CB2) and can modulate other signaling pathways, including GABAergic
transmission.[4] This modulation of neuronal signaling presents a promising therapeutic avenue
for a variety of neurological and psychiatric disorders, including epilepsy, pain, and
neuroinflammatory conditions.

These application notes provide a comprehensive overview and detailed protocols for the
treatment of neuronal cell cultures with ABHDG6 inhibitors. The information is intended to guide
researchers in designing and executing experiments to investigate the effects of ABHD6
inhibition on neuronal function.
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Signaling Pathways and Experimental Workflow
Signaling Pathway of ABHD6 Inhibition in Neurons
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Caption: ABHD6 signaling pathway in a neuron.

Experimental Workflow for Studying ABHDG6 Inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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